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Following a comprehensive search, we were unable to locate a specific experimental protocol
for a substance or process designated as "BAR-072." The search results did not yield any
documents, research papers, or clinical trials directly corresponding to this identifier.

It is possible that "BAR-072" may be an internal project name, a compound that has not been
publicly disclosed, or a misinterpretation of an existing designation.

The search did, however, retrieve information on related topics that may be of interest to
researchers, scientists, and drug development professionals. These include:

 BAR Domain Proteins: A family of proteins involved in sensing and inducing membrane
curvature, playing a crucial role in various cellular processes such as endocytosis and cell
motility.[1][2][3][4][5] Research in this area involves techniques to study protein-membrane
interactions and their effects on the actin cytoskeleton.

e ES-072: An oral, mutant-selective EGFR T790M inhibitor investigated for the treatment of
non-small-cell lung cancer. A first-in-human Phase 1 study has been conducted to evaluate
its safety, tolerability, pharmacokinetics, and preliminary antitumor activity.[6]

© 2026 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15580048#bc-rfq
https://www.benchchem.com/product/b15580048/docs?utm_src=pdf-body#unable-to-locate-experimental-protocol-for-bar-072
https://www.benchchem.com/product/b15580048/docs?utm_src=pdf-body#unable-to-locate-experimental-protocol-for-bar-072
https://pubmed.ncbi.nlm.nih.gov/30456600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6297083/
https://link.springer.com/article/10.1038/emboj.2011.266
https://www.researchgate.net/publication/329043012_BAR_domain_proteins-a_linkage_between_cellular_membranes_signaling_pathways_and_the_actin_cytoskeleton
https://pmc.ncbi.nlm.nih.gov/articles/PMC8224822/
https://pubmed.ncbi.nlm.nih.gov/32800640/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e CX-072: APD-L1 probody therapeutic that has been studied in a Phase 2 clinical trial in
combination with other anticancer therapies for adults with solid tumors.[7][8]

We recommend verifying the identifier "BAR-072" for accuracy. Should you have a more
specific name for the compound or protocol, or if your interest lies in the broader topics of BAR
domain proteins or the specific drugs ES-072 or CX-072, we would be pleased to provide a
detailed report on those subjects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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